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Compound of Interest

Compound Name: Chlorpyrifos Oxon-d10

Cat. No.: B12422469

Get Quote

Case ID: STORAGE-PROTO-OXON-D10 Status: Active Guide Security Level: Laboratory

Personnel / PI

Executive Summary & Immediate Action
Chlorpyrifos Oxon-d10 (Diethyl-d10 3,5,6-trichloro-2-pyridyl phosphate) is the isotopically

labeled, toxic metabolite of the pesticide Chlorpyrifos. Unlike its parent thion (P=S), the oxon

(P=O) is significantly more reactive, a potent acetylcholinesterase inhibitor, and hydrolytically

unstable.

If you are reading this because you suspect degradation, check the Rapid Diagnostic Table

below immediately.

Rapid Diagnostic: Is My Standard Compromised?
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Symptom Probable Cause Corrective Action

New Early-Eluting Peak

Hydrolysis has occurred. The

peak is likely TCP (3,5,6-

trichloro-2-pyridinol).

Discard. The d10 label is on

the ethyl group, which splits off

during hydrolysis. You cannot

quantify using the remaining

TCP peak.

Signal Loss (M+10)
Adsorption to glass or

precipitation.

Sonicate for 5 mins. If signal

does not recover, hydrolysis is

confirmed.

Retention Time Shift
pH drift in mobile phase

affecting ionization.

Check LC mobile phase pH.

Oxon is stable at pH 3-5,

unstable > pH 7.

Core Storage Protocols (The Golden Rules)
The shelf life of Chlorpyrifos Oxon-d10 is governed by three variables: Moisture (Hydrolysis),

Temperature, and Matrix pH.

A. Solid State Storage (Lyophilized/Powder)
Temperature: Store at -20°C or below.

Container: Amber glass vial with a PTFE-lined screw cap.

Atmosphere:CRITICAL. Store under inert gas (Argon or Nitrogen). The P=O bond attracts

moisture more aggressively than the P=S bond of the parent chlorpyrifos.

Desiccation: Place the specific vial inside a secondary jar containing active desiccant (e.g.,

Drierite or Silica Gel).

B. Solution State (Stock Preparation)
Once in solution, the "clock" starts ticking.
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Parameter Recommendation Technical Rationale

Preferred Solvent Acetonitrile (ACN)

ACN is aprotic. It prevents

nucleophilic attack on the

phosphate center.

Alternative Solvent Methanol (MeOH)

Use with caution. MeOH is

protic and can promote

transesterification or slow

hydrolysis over long periods.

Forbidden Solvent Water / Buffers

NEVER store stocks in water.

Hydrolysis half-life at pH 9 is

<7 days [1].[1]

Storage Temp -80°C

At -20°C, hydrolysis in non-

anhydrous solvents can still

proceed slowly. -80°C halts

kinetic activity.

Shelf Life 6 Months (-80°C)

Re-verify concentration against

a fresh standard every 3

months.

The Science of Degradation (Mechanistic Insight)
To extend shelf life, you must understand how the molecule dies. The primary failure mode is

Base-Catalyzed Hydrolysis.

The Hydrolysis Trap
Chlorpyrifos Oxon-d10 contains a phosphorus-oxygen double bond (P=O), which renders the

central phosphorus atom highly electrophilic. Water or Hydroxyl ions (OH-) attack this center,

cleaving the phosphoester bond.

Why this ruins your experiment: The deuterium labels (d10) are located on the Diethyl chains.

When hydrolysis occurs, the molecule splits. The diethyl phosphate (carrying the d10 label)

becomes a separate, non-retained species, and the UV-active TCP ring loses its isotopic tag.
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Visualization: Degradation Pathway
The following diagram illustrates the breakdown mechanism you are trying to prevent.
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(Active Standard)

Transition State
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H2O / OH-
(Moisture/High pH)

3,5,6-Trichloro-2-pyridinol
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(d10 Label Lost)

Cleavage

Click to download full resolution via product page

Figure 1: Hydrolytic cleavage of Chlorpyrifos Oxon-d10. Note that the d10 label (on the

phosphate group) dissociates from the UV-active pyridinol ring upon degradation.

Handling Protocols & Workflows
Protocol A: Opening the Vial (Condensation Prevention)

Issue: Taking a cold vial (-20°C) out into humid lab air causes immediate water condensation

inside the vial once opened.

Step 1: Remove vial from freezer.

Step 2: Place in a desiccator cabinet.

Step 3: Allow to equilibrate to room temperature (approx. 30-45 mins).

Step 4: Open only when the vial is dry and at ambient temperature.

Protocol B: Preparing the Stock Solution
Weighing: Rapidly weigh the solid into a volumetric flask. Do not leave the solid exposed on

the balance pan for >2 minutes.
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Solvation: Add LC-MS Grade Acetonitrile. Do not use "HPLC Grade" if it has not been

verified for low water content.

Mixing: Vortex for 30 seconds.

Aliquot: Immediately divide into small aliquots (e.g., 100 µL) in amber glass inserts.

Freeze: Snap-freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Troubleshooting & FAQs
Q: Can I use this standard if it has been at Room Temperature for 48 hours? A:Likely yes, but

verify. If it was solid and sealed, it is fine. If it was in solution (Acetonitrile), it is likely fine ( < 1%

degradation). If it was in a water/methanol mix, check for the TCP peak (see Diagnostic Table).

Q: Why is my d10 internal standard signal varying between samples? A: This is often a Matrix

Effect, not a stability issue. However, if the signal systematically decreases over the run time of

a large batch (e.g., 100 samples), your internal standard working solution might be hydrolyzing

in the autosampler.

Fix: Keep the autosampler at 4°C. Ensure your sample diluent is acidic (0.1% Formic Acid).

Q: Does light exposure really matter? A: Yes. Organophosphates are photosensitive. While

hydrolysis is the faster killer, UV light will dechlorinate the pyridyl ring over time. Always use

amber glassware.

Q: Can I use a plastic (PP) vial? A:Avoid if possible. Lipophilic organophosphates can adsorb to

polypropylene surfaces, causing concentration drops, especially at low concentrations (< 100

ng/mL). Use silanized glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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